3,5-Dibromo-2,4,6-trifluorobenzaldehyde

• IUPAC Name: 3,5-dibromo-2,4,6-trifluorobenzaldehyde
• InChI: InChI=1S/C7HBr2F3O/c8-3-5(10)2(1-13)6(11)4(9)7(3)12/h1H
• InChI Key: MMDDGKZLEFEVAZ-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(C(=C(C(=C1F)Br)F)Br)F
• Molecular Formula: C7HBr2F3O
• Molecular Weight: 317.88 g/mol

Description

3,5-Dibromo-2,4,6-trifluorobenzaldehyde is a chemical compound with the CAS Number: 2445794-55-6. It has a molecular weight of 317.89 and is a solid substance.

Molecular Structure Analysis

The InChI Code for 3,5-Dibromo-2,4,6-trifluorobenzaldehyde is 1S/C7HBr2F3O/c8-3-5(10)2(1-13)6(11)4(9)7(3)12/h1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

3,5-Dibromo-2,4,6-trifluorobenzaldehyde is a solid substance. The compound is stored at room temperature.

Scientific Research Applications

Organic Synthesis and Catalysis

3,5-Dibromo-2,4,6-trifluorobenzaldehyde serves as a key intermediate in the synthesis of complex organic molecules. For example, it has been used in the Friedländer synthesis to incorporate 6-bromoquinoline into novel chelating ligands, demonstrating its utility in constructing bidentate and tridentate ligands with potential applications in coordination chemistry and material science (Hu, Zhang, & Thummel, 2003). This research underscores its role in facilitating complex reactions and contributing to the development of new materials with unique optical properties.

Environmental Chemistry

Research into the transformation of halogenated aromatic aldehydes by metabolically stable anaerobic enrichment cultures has highlighted the environmental relevance of compounds like 3,5-Dibromo-2,4,6-trifluorobenzaldehyde. These studies show the potential for biological systems to transform halogenated aromatic compounds, leading to the synthesis of carboxylic acids and other metabolites through reduction processes, which could have implications for bioremediation efforts (Neilson, Allard, Hynning, & Remberger, 1988).

Material Science

In material science, research on the solubility of halogenated benzaldehydes in various solvents has provided insights into solvent effects and preferential solvation. Studies on compounds similar to 3,5-Dibromo-2,4,6-trifluorobenzaldehyde, such as 3,5-dibromo-4-hydroxybenzaldehyde, in aqueous solutions of ethanol, n-propanol, acetonitrile, and N,N-dimethylformamide have shed light on the factors affecting solubility, which is crucial for designing solvent systems in pharmaceuticals and materials processing (Zhu, Xu, Yin, Zhao, & Farajtabar, 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation.

Future Directions

While specific future directions for 3,5-Dibromo-2,4,6-trifluorobenzaldehyde are not available, similar compounds like 3,4,5-Trifluorobenzaldehyde have been used in the synthesis of other compounds, suggesting potential uses in chemical synthesis.

Mechanism of Action

Mode of Action

It’s possible that it interacts with its targets through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and van der Waals forces .

Pharmacokinetics

Therefore, its impact on bioavailability is unclear .

Result of Action

More research is needed to understand the specific effects of this compound at the molecular and cellular level .